molecular formula C8H10O4 B8383411 Methyl 2-(2-hydroxyethyl)furan-3-carboxylate

Methyl 2-(2-hydroxyethyl)furan-3-carboxylate

Cat. No.: B8383411
M. Wt: 170.16 g/mol
InChI Key: KKHMOSNOUPURCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-hydroxyethyl)furan-3-carboxylate is a useful research compound. Its molecular formula is C8H10O4 and its molecular weight is 170.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10O4

Molecular Weight

170.16 g/mol

IUPAC Name

methyl 2-(2-hydroxyethyl)furan-3-carboxylate

InChI

InChI=1S/C8H10O4/c1-11-8(10)6-3-5-12-7(6)2-4-9/h3,5,9H,2,4H2,1H3

InChI Key

KKHMOSNOUPURCD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(OC=C1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.287 g (6.494 mmol) of methyl 3-methoxycarbonylfuran-2-ylacetate in 50 ml of methanol, 1.23 g (32.5 mmol) of sodium borohydride was added at room temperature, followed by stirring at room temperature for 1 hour. The reaction mixture was poured into water and extracted with diethyl ether 3 times. The combined organic layer was dried over anhydrous magnesium sulfate; the solvent was distilled off under reduced pressure. The resulting crude product was purified by silica gel column chromatography (hexane/ethyl acetate=3/1 to 1/1) to yield the desired product.
Quantity
1.287 g
Type
reactant
Reaction Step One
Quantity
1.23 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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